Cas no 95264-40-7 (Ethyl 4,6-dimethyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 4,6-dimethyl-1H-indole-2-carboxylate
• CAS No: 95264-40-7
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD04966970
• CID: 1084710
• PubChem ID: 4714990
• Update Time: 2025-04-20

Ethyl 4,6-dimethyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-dimethyl-1H-indole-2-carboxylate
• 4,6-DIMETHYL-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER
• Z293150490
• MFCD04966970
• SCHEMBL1761178
• 95264-40-7
• AKOS001476261
• AB01328255-02
• FT-0717915
• MMFBMAHZFBCFMJ-UHFFFAOYSA-N
• EN300-65520
• ethyl4,6-dimethyl-1H-indole-2-carboxylate
• CS-0256879
• NCGC00335646-01
• G37717
• WS-03244
• STK893303
• BBL020613
• DA-33941
• 1H-Indole-2-carboxylic acid, 4,6-dimethyl-, ethyl ester

• MDL： MFCD04966970
• Inchi： 1S/C13H15NO2/c1-4-16-13(15)12-7-10-9(3)5-8(2)6-11(10)14-12/h5-7,14H,4H2,1-3H3
• InChI Key： MMFBMAHZFBCFMJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C(C)=CC(C)=CC=2N1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 119-121 °C
• Boiling Point: 363.0±37.0 °C at 760 mmHg
• Flash Point: 173.3±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 4,6-dimethyl-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)